Cas no 88340-84-5 (Cyclopentanone,2-[(dimethylamino)methylene]-5-[2-(3-ethyl-2(3H)-benzothiazolylidene)ethylidene]-)

Cyclopentanone,2-[(dimethylamino)methylene]-5-[2-(3-ethyl-2(3H)-benzothiazolylidene)ethylidene]- structure
88340-84-5 structure
Product Name:Cyclopentanone,2-[(dimethylamino)methylene]-5-[2-(3-ethyl-2(3H)-benzothiazolylidene)ethylidene]-
CAS No:88340-84-5
MF:C19H22N2OS
MW:326.455783367157
CID:709418
PubChem ID:53427020
Update Time:2025-04-19

Cyclopentanone,2-[(dimethylamino)methylene]-5-[2-(3-ethyl-2(3H)-benzothiazolylidene)ethylidene]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone,2-[(dimethylamino)methylene]-5-[2-(3-ethyl-2(3H)-benzothiazolylidene)ethylidene]-
    • (2E,5Z)-2-[(DIMETHYLAMINO)METHYLENE]-5-[(2E)-2-(3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE)ETHYLIDENE]CYCLOPENTANONE
    • 2-(dimethylaminomethylidene)-5-[2-(3-ethyl-1,3-benzothiazol-2-ylidene)ethylidene]cyclopentan-1-one
    • 2-<<3-ethyl-2(3H)-benzothiazolylidene>ethylidene>-5-(dimethylaminomethylene)cyclopentanone
    • Cyclopentanone,2-[(dimethylamino)methylene]-5-[(3-ethyl-2(3H)-benzothiazolylidene)ethylidene]-(9CI)
    • Cyclopentanone,2-[(dimethylamino)methylene]-5-[2-(3-ethyl-2(3H)-benzothiazolylidene)ethylidene]
    • DTXSID50699428
    • 2-[(Dimethylamino)methylidene]-5-[2-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)ethylidene]cyclopentan-1-one
    • 88340-84-5
    • Inchi: 1S/C19H22N2OS/c1-4-21-16-7-5-6-8-17(16)23-18(21)12-11-14-9-10-15(19(14)22)13-20(2)3/h5-8,11-13H,4,9-10H2,1-3H3
    • InChI Key: HXTIPBPALYEUDT-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(CC)C1=CC=C1C(C(=CN(C)C)CC1)=O

Computed Properties

  • Exact Mass: 326.14500
  • Monoisotopic Mass: 326.14528450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: 4
  • Topological Polar Surface Area: 48.8Ų

Experimental Properties

  • PSA: 53.48000
  • LogP: 3.51910
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